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Compound of Interest

Compound Name: (-)-Menthyl chloroformate

Cat. No.: B8817779

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with (-)-Menthyl chloroformate. The following procedures

for handling, personal protective equipment, and disposal are designed to ensure a safe
laboratory environment.

Hazard Identification and Personal Protective Equipment

(-)-Menthyl chloroformate is a combustible liquid that is toxic if inhaled and causes severe
skin burns and eye damage.[1][2] It is also corrosive to metals.[3] Due to its hazardous nature,
specific personal protective equipment (PPE) is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Eye/Face Protection

Tight-sealing safety goggles or
a face shield.[4] Must conform
to EN166 (EU) or NIOSH (US)
standards.[1]

Protects against splashes and
vapors that can cause severe

eye damage.[1]

Skin Protection

Chemical-resistant gloves
(inspect before use), and
impervious clothing to prevent

skin contact.[1]

Prevents severe skin burns
upon contact.[1] Contaminated

gloves must be disposed of

properly.[1]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood.[2][4] If ventilation is
inadequate, a NIOSH-
approved respirator with an
appropriate filter (e.g., type
ABEK (EN14387)) is required.

Protects against inhalation of

toxic vapors.[1][2][4]

Footwear

Closed-toe, chemical-resistant

safety footwear.

Protects feet from spills and

chemical exposure.

Safe Handling and Storage

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1][2]
Do not breathe vapors or mist.[1][4]
Keep away from heat, sparks, and open flames.[2][4]

Take precautionary measures against static discharge.[4]

Work in a well-ventilated area, preferably under a chemical fume hood.[2][4]
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e Do not allow contact with water, as it liberates toxic gas.[4]
Storage Conditions:

e Store in a cool, dry, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4]

Store in a corrosives-compatible area.[4]

Refrigeration is recommended.[4]

Store locked up.[1][2]

Incompatible materials to avoid include acids, strong bases, alcohols, and amines.[4]

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of exposure. Always show the Safety
Data Sheet (SDS) to the attending medical professional.[1][4]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL11739&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/msds/14602-86-9.html
https://www.fishersci.com/store/msds?partNumber=AAL11739&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/msds/14602-86-9.html
https://www.fishersci.com/store/msds?partNumber=AAL11739&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11739&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11739&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/msds/14602-86-9.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL11739~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2015:11:53~~(1R
https://www.fishersci.com/store/msds?partNumber=AAL11739&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/msds/14602-86-9.html
https://www.fishersci.com/store/msds?partNumber=AAL11739&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air and keep them at
rest in a comfortable breathing position.[1][4] If
not breathing, give artificial respiration (do not
use mouth-to-mouth).[4] Seek immediate

medical attention.[4]

Skin Contact

Immediately remove all contaminated clothing.
[1] Rinse the skin with plenty of water for at least
15 minutes.[4] Seek immediate medical

attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.
[1] Remove contact lenses if present and easy
to do.[1] Continue rinsing for at least 15

minutes.[4] Seek immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting.[1][4] Rinse mouth with

water.[1][4] Seek immediate medical attention.

[4]

Spill and Disposal Plan

Spill Containment:

Waste Disposal:

Remove all sources of ignition.[4]

Do not expose the spill to water.[4]

Evacuate personnel from the area and ensure adequate ventilation.[4]

Soak up the spill with inert absorbent material (e.g., sand, dry chemical).[4]

Collect the absorbed material in a suitable, closed container for disposal.[4]
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» Dispose of contents and containers to an approved waste disposal plant.[2][4]
» Do not empty into drains or release into the environment.[2]
o Contaminated packaging should be treated as hazardous waste.[1][2]

Operational Workflows

The following diagrams illustrate the procedural steps for safely handling (-)-Menthyl
chloroformate and responding to an emergency.

Click to download full resolution via product page

Caption: Workflow for the safe handling of (-)-Menthyl chloroformate.
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Caption: First aid procedure following exposure to (-)-Menthyl chloroformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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